Cas no 1234616-00-2 (3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid)
![3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid structure](https://ossimg.kuujia.com/scimg/1235000/1234616-00-2x500.png)
1234616-00-2 structure
Product Name:3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
CAS No:1234616-00-2
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD17214371
CID:2618486
PubChem ID:72207433
Update Time:2025-09-25
3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
- PB22898
- MFCD17214371
- CS-0055193
- PS-15350
- DB-424614
- 1234616-00-2
- SCHEMBL22554109
- 3-BROMO-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLICACID
- P12152
- SY259702
- 851-920-1
- 3-Bromo-1H-pyrrolo(2,3-b)pyridine-5-carboxylic acid
-
- MDL： MFCD17214371
- Inchi： 1S/C8H5BrN2O2/c9-6-3-11-7-5(6)1-4(2-10-7)8(12)13/h1-3H,(H,10,11)(H,12,13)
- InChI Key： LKXGBGGSAMCDSJ-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C1=CC(C(=O)O)=CN=2
Computed Properties
- Exact Mass: 239.95344g/mol
- Monoisotopic Mass: 239.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66Ų
3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM318699-100mg |
3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
1234616-00-2 | 95%+ | 100mg |
$315 | 2021-06-09 | |
| Chemenu | CM318699-250mg |
3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
1234616-00-2 | 95%+ | 250mg |
$607 | 2021-06-09 | |
| Chemenu | CM318699-1g |
3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
1234616-00-2 | 95%+ | 1g |
$1051 | 2021-06-09 | |
| abcr | AB458531-250 mg |
3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid, 95%; . |
1234616-00-2 | 95% | 250MG |
€348.20 | 2023-07-18 | |
| abcr | AB458531-1 g |
3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid, 95%; . |
1234616-00-2 | 95% | 1g |
€792.00 | 2023-07-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10368-1g |
3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
1234616-00-2 | 95% | 1g |
$300 | 2023-09-07 | |
| Chemenu | CM318699-250mg |
3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
1234616-00-2 | 95%+ | 250mg |
$112 | 2023-11-21 | |
| Chemenu | CM318699-1g |
3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
1234616-00-2 | 95%+ | 1g |
$402 | 2023-11-21 | |
| Chemenu | CM318699-100mg |
3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
1234616-00-2 | 95%+ | 100mg |
$74 | 2023-11-21 | |
| eNovation Chemicals LLC | D779786-1g |
3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic Acid |
1234616-00-2 | 95% | 1g |
$515 | 2023-09-03 |
3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
1234616-00-2 (3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid) Related Products
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